3-(3-Fluoropyridin-4-YL)-1-methyl-1H-pyrazol-5-amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-(3-Fluoropyridin-4-YL)-1-methyl-1H-pyrazol-5-amine is a heterocyclic compound featuring a pyrazole core substituted with a 3-fluoropyridin-4-yl group at position 3 and a methyl group at position 1. This compound combines the electron-withdrawing fluorine atom on the pyridine ring with the electron-donating amino group on pyrazole, creating a balance of electronic properties that may influence reactivity, solubility, and binding affinity in biological systems.
Properties
Molecular Formula |
C9H9FN4 |
|---|---|
Molecular Weight |
192.19 g/mol |
IUPAC Name |
5-(3-fluoropyridin-4-yl)-2-methylpyrazol-3-amine |
InChI |
InChI=1S/C9H9FN4/c1-14-9(11)4-8(13-14)6-2-3-12-5-7(6)10/h2-5H,11H2,1H3 |
InChI Key |
ACHFLRCDYFTTKT-UHFFFAOYSA-N |
Canonical SMILES |
CN1C(=CC(=N1)C2=C(C=NC=C2)F)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(3-Fluoropyridin-4-YL)-1-methyl-1H-pyrazol-5-amine typically involves the fluorination of pyridine derivatives. One common method is the reaction of 3-bromo-2-nitropyridine with tetrabutylammonium fluoride in dimethylformamide at room temperature to form 2-fluoro-3-bromopyridine . This intermediate can then be further reacted with appropriate reagents to introduce the pyrazol-5-amine moiety.
Industrial Production Methods
Industrial production of fluorinated pyridines often involves the use of complex fluorinating agents such as aluminum fluoride and copper fluoride at high temperatures (450-500°C) to achieve high yields of the desired fluorinated products . These methods are scalable and can be optimized for large-scale production.
Chemical Reactions Analysis
Types of Reactions
3-(3-Fluoropyridin-4-YL)-1-methyl-1H-pyrazol-5-amine undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized using strong oxidizing agents.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
Substitution: The fluorine atom in the pyridine ring can be substituted with other functional groups using nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Sodium hydride in dimethyl sulfoxide for nucleophilic substitution.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine N-oxides, while reduction may produce amines or alcohols.
Scientific Research Applications
3-(3-Fluoropyridin-4-YL)-1-methyl-1H-pyrazol-5-amine has a wide range of applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex fluorinated compounds.
Biology: Investigated for its potential as a bioactive molecule in drug discovery.
Medicine: Explored for its potential therapeutic effects, particularly in the development of new pharmaceuticals.
Industry: Utilized in the production of agrochemicals and other industrial chemicals.
Mechanism of Action
The mechanism of action of 3-(3-Fluoropyridin-4-YL)-1-methyl-1H-pyrazol-5-amine involves its interaction with specific molecular targets and pathways. The fluorine atom in the pyridine ring enhances the compound’s ability to interact with biological targets, potentially leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.
Comparison with Similar Compounds
3-(4-Fluoro-3-methylphenyl)-4-methyl-1H-pyrazol-5-amine
- Structure : Features a 4-fluoro-3-methylphenyl group at position 3 and a methyl group at position 3.
- Molecular Formula : C₁₁H₁₂FN₃; molar mass = 205.24 g/mol.
- The additional methyl group at position 4 may sterically hinder interactions in biological targets .
4-(4-Fluorophenyl)-3-(pyridin-4-yl)-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5-amine
- Structure : Combines a pyridin-4-yl group (similar to the target compound) with a 4-fluorophenyl and a 2,4,6-trichlorophenyl group.
- Crystallography: Single-crystal X-ray data (R factor = 0.031) confirm planar geometry, with hydrogen bonding involving the amino group and pyridine nitrogen. This highlights the role of fluorine and chlorine atoms in modulating crystal packing and solubility .
tert-Butyl-Substituted Pyrazoles
3-(tert-Butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine
- Synthesis : Prepared via a one-pot reductive amination between 3-(tert-butyl)-1-methyl-1H-pyrazol-5-amine and p-methoxybenzaldehyde (88% yield).
- Characterization : FTIR-ATR shows N–H stretching at 3243 cm⁻¹ and C–O–C vibrations at 1240/1036 cm⁻¹. The tert-butyl group enhances lipophilicity, contrasting with the target compound’s fluoropyridine, which may improve aqueous solubility .
Heterocycle-Fused Pyrazoles
4-(3-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-1-yl)thieno[3,2-d]pyrimidine
- Synthesis : Involves Vilsmeier–Haack formylation followed by cyclization (82% yield).
Amino-Pyrazole Derivatives with Diverse Substituents
3-Methyl-1-phenyl-1H-pyrazol-5-amine
(Benzo[d]thiazol-2-yl)-3-(3-(cyclopropylamino)propyl)-1-methyl-1H-pyrazol-5-amine
- Crystallography: Refined with R1 = 0.0245, showing a twisted conformation due to the cyclopropylamino side chain. Highlights structural flexibility versus the rigid fluoropyridine in the target compound .
Hydrogen Bonding and Crystal Packing
- Fluorine and amino groups participate in hydrogen bonding, as seen in (N–H···N interactions). The 3-fluoropyridine group in the target compound may form stronger hydrogen bonds than phenyl analogs due to higher electronegativity .
Data Tables
Table 1. Comparison of Key Pyrazole Derivatives
| Compound Name | Molecular Formula | Molar Mass (g/mol) | Key Substituents | Synthetic Yield (%) |
|---|---|---|---|---|
| 3-(3-Fluoropyridin-4-YL)-1-methyl-1H-pyrazol-5-amine | C₉H₁₀FN₅ | 207.21 | 3-fluoropyridin-4-yl, methyl | N/A |
| 3-(4-Fluoro-3-methylphenyl)-4-methyl-1H-pyrazol-5-amine | C₁₁H₁₂FN₃ | 205.24 | 4-fluoro-3-methylphenyl, methyl | N/A |
| 3-(tert-Butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine | C₁₇H₂₄N₄O | 300.40 | tert-butyl, 4-methoxybenzyl | 88 |
| 4-(4-Fluorophenyl)-3-(pyridin-4-yl)-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5-amine | C₁₉H₁₂Cl₃FN₄ | 444.68 | pyridin-4-yl, 4-fluorophenyl, trichlorophenyl | N/A |
Table 2. Spectroscopic Data Comparison
| Compound | IR N–H Stretch (cm⁻¹) | Notable NMR Shifts (¹H, ppm) |
|---|---|---|
| 3-(tert-Butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine | 3243 | NH: 3.34 (broad), CH₂: 4.16 (d) |
| 4-(4-Fluorophenyl)-3-(pyridin-4-yl)-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5-amine | N/A | Pyridine H: 8.50–7.20 (m) |
Biological Activity
3-(3-Fluoropyridin-4-YL)-1-methyl-1H-pyrazol-5-amine, with the CAS number 1477663-66-3, is a compound of considerable interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including relevant data tables, case studies, and research findings.
The molecular formula of 3-(3-Fluoropyridin-4-YL)-1-methyl-1H-pyrazol-5-amine is with a molecular weight of 192.19 g/mol. The structure features a pyrazole core substituted with a fluoropyridine moiety, which is crucial for its biological activity.
| Property | Value |
|---|---|
| CAS Number | 1477663-66-3 |
| Molecular Formula | C9H9FN4 |
| Molecular Weight | 192.19 g/mol |
| Melting Point | Not Available |
| Boiling Point | Not Available |
1. Anticancer Activity
Research indicates that compounds featuring the pyrazole scaffold exhibit significant anticancer properties. For instance, studies have shown that derivatives of pyrazoles can inhibit the growth of various cancer cell lines, including lung, colorectal, and breast cancers. Specifically, compounds similar to 3-(3-Fluoropyridin-4-YL)-1-methyl-1H-pyrazol-5-amine have demonstrated IC50 values in the low micromolar range against cancer cell lines such as MDA-MB-231 (breast cancer) and HepG2 (liver cancer) .
Case Study: Inhibition of Tubulin Polymerization
A derivative related to this compound was identified as a potent inhibitor of tubulin polymerization, causing cell cycle arrest in the G2/M phase. This mechanism is critical for developing new anticancer therapies targeting microtubule dynamics .
2. Anti-inflammatory Activity
Pyrazole derivatives have also been studied for their anti-inflammatory effects. A related compound was shown to inhibit LPS-induced TNF-alpha release in murine models, indicating potential use in treating inflammatory diseases . The anti-inflammatory activity was attributed to the inhibition of specific kinases involved in inflammatory pathways.
Table: Summary of Anti-inflammatory Effects
| Compound | IC50 (µM) | Mechanism of Action |
|---|---|---|
| Compound A | 1.76 ± 0.19 | MK2 inhibition |
| Compound B | 60.56 | TNF-alpha release inhibition |
The biological activity of 3-(3-Fluoropyridin-4-YL)-1-methyl-1H-pyrazol-5-amine can be attributed to its ability to interact with various molecular targets:
- Kinase Inhibition : Many pyrazole derivatives act as kinase inhibitors, particularly those involved in cell signaling pathways related to inflammation and cancer progression.
- DNA Interaction : Some studies suggest that pyrazoles may interfere with DNA gyrase and topoisomerase IV, enzymes critical for DNA replication and transcription in bacteria and cancer cells .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
